(1S)-1-(4-Methyl-3-nitrophenyl)ethanamine;hydrochloride

• IUPAC Name: (1S)-1-(4-methyl-3-nitrophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c1-6-3-4-8(7(2)10)5-9(6)11(12)13;/h3-5,7H,10H2,1-2H3;1H/t7-;/m0./s1
• InChI Key: ZYPQFUQEUKGUPD-FJXQXJEOSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)N)[N+](=O)[O-].Cl
• Isomeric SMILES: CC1=C(C=C(C=C1)[C@H](C)N)[N+](=O)[O-].Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol

Description

(1S)-1-(4-Methyl-3-nitrophenyl)ethanamine;hydrochloride, also known as 4-Methyl-Methamphetamine (4-MMA), is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant that is structurally similar to Methamphetamine and Amphetamine. In recent years, the compound has gained attention in the scientific community due to its potential applications in research and medicine.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Pathways : Research has explored the synthesis of related nitrophenyl compounds and their derivatives through various chemical reactions. For instance, the synthesis of triazolyl ethanone oximes and their structural confirmation using spectroscopic methods such as NMR and X-ray diffraction highlights the methodological advancements in creating complex organic compounds (Abdel-Wahab et al., 2023).
• Structural Elucidation : Advanced techniques like single-crystal X-ray diffraction and NMR spectroscopy are crucial for confirming the structure of synthesized compounds, such as (Z)-2-(1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethylidene)-N-phenylhydrazine-1-carbothioamide, showcasing the precision in structural analysis required in modern chemical research (Kariuki et al., 2022).

Potential Applications

• Organic Synthesis : The research into related compounds often focuses on their potential as intermediates in organic synthesis. For example, the study on the synthesis of 4-nitrophenyl N-methyl- and N-alkylcarbamates presents a method for producing carbamate analogues, highlighting the versatility of nitrophenyl compounds in synthesizing valuable organic products (Peterson et al., 2006).
• Catalysis and Reaction Mechanisms : Some studies investigate the catalytic activities and reaction mechanisms of compounds involving nitrophenyl groups. For instance, the study on the asymmetric transfer hydrogenation of ketones using chiral nickel(II) complexes derived from nitrophenyl-based ligands illustrates the application of these compounds in facilitating stereoselective chemical reactions (Kumah et al., 2019).